Cas no 27704-34-3 (1-Propanone, 1-(2-aminophenyl)-3-(dimethylamino)-, hydrochloride (1:2))

• Product Name: 1-Propanone, 1-(2-aminophenyl)-3-(dimethylamino)-, hydrochloride (1:2)
• CAS No: 27704-34-3
• MF: C₁₁H₁₈Cl₂N₂O
• MW: 265.179420948029
• CID: 6376921
• Update Time: 2025-10-14

1-Propanone, 1-(2-aminophenyl)-3-(dimethylamino)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-aminophenyl)-3-(dimethylamino)-, hydrochloride (1:2)

• Inchi： 1S/C11H16N2O.2ClH/c1-13(2)8-7-11(14)9-5-3-4-6-10(9)12;;/h3-6H,7-8,12H2,1-2H3;2*1H
• InChI Key： UUMADXTYOWFPLZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1N)(=O)CCN(C)C.[H]Cl.[H]Cl

Additional information on 1-Propanone, 1-(2-aminophenyl)-3-(dimethylamino)-, hydrochloride (1:2)

1-Propanone, 1-(2-aminophenyl)-3-(dimethylamino)-, hydrochloride (1:2) and its Applications in Modern Chemical Biology

The compound with the CAS number 27704-34-3, specifically 1-Propanone, 1-(2-aminophenyl)-3-(dimethylamino)-, hydrochloride (1:2), represents a fascinating molecule with significant implications in the field of chemical biology. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery, molecular recognition, and as a key intermediate in synthetic chemistry. The presence of both aromatic and aliphatic moieties, coupled with functional groups such as amines and a ketone, makes this molecule a versatile candidate for various biochemical interactions.

In recent years, the study of heterocyclic compounds has seen substantial growth due to their prevalence in bioactive natural products and synthetic drugs. The structure of 1-Propanone, 1-(2-aminophenyl)-3-(dimethylamino)-, hydrochloride (1:2) incorporates elements that are commonly found in pharmacologically active molecules. The benzene ring substituent at the 2-position with an amine group provides a scaffold that can interact with biological targets through hydrogen bonding and π-stacking interactions. Furthermore, the dimethylamino group at the 3-position introduces basicity, which can be exploited in designing molecules that require specific ionization properties for optimal biological activity.

One of the most intriguing aspects of this compound is its potential as a ligand in molecular recognition processes. The combination of an aromatic ring and two nitrogen-rich functional groups makes it an excellent candidate for binding to proteins and nucleic acids. This property has been explored in the context of developing novel antimicrobial agents and anticancer drugs. Recent studies have demonstrated that similar scaffolds can modulate enzyme activity by acting as competitive inhibitors or by inducing conformational changes in target proteins. The hydrochloride salt form (1:2) ensures solubility in aqueous media, which is crucial for biological assays and pharmaceutical formulations.

The compound's utility extends beyond its role as a ligand. Its structural features make it a valuable intermediate in organic synthesis, particularly for constructing more complex molecules. For instance, the ketone group can undergo various transformations such as reduction to an alcohol or oxidation to an aldehyde or carboxylic acid. Additionally, the amine groups can participate in condensation reactions to form Schiff bases or undergo alkylation to introduce further complexity into the molecular structure. These synthetic possibilities have opened up new avenues for drug development and material science applications.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-Propanone, 1-(2-aminophenyl)-3-(dimethylamino)-, hydrochloride (1:2) interacts with biological systems. Molecular docking studies have been employed to predict binding affinities and identify potential binding pockets on target proteins. These computational approaches have complemented experimental efforts by providing insights into the molecular mechanics of drug-receptor interactions. Such studies have been instrumental in designing derivatives of this compound that exhibit improved pharmacological properties.

The pharmaceutical industry has shown particular interest in developing small-molecule modulators based on similar structural motifs due to their potential therapeutic benefits. For example, derivatives of this compound have been investigated for their effects on neurotransmitter receptors and ion channels. The ability to fine-tune the electronic properties of the molecule through structural modifications allows for the development of drugs with high selectivity and low toxicity. This has been particularly relevant in the search for treatments for neurological disorders where precise modulation of receptor activity is essential.

Moreover, the compound's stability under various conditions makes it suitable for industrial applications where consistency and reliability are paramount. Its solubility profile also facilitates formulation into diverse delivery systems, including oral tablets, injectables, and topical creams. These factors contribute to its attractiveness as a building block for pharmaceutical products.

In conclusion,1-Propanone, 1-(2-aminophenyl)-3-(dimethylamino)-, hydrochloride (1:2) is a multifaceted compound with broad applications in chemical biology and drug discovery. Its unique structural features enable it to serve as a ligand, an intermediate, and a precursor for more complex molecules. The ongoing research into its pharmacological properties continues to uncover new possibilities for therapeutic interventions across various medical fields. As our understanding of molecular interactions deepens, compounds like this are poised to play an increasingly important role in addressing global health challenges.